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Compound of Interest

Compound Name: 5-Amino-2-morpholinobenzonitrile

Cat. No.: B1281424 Get Quote

Disclaimer: Initial searches for "5-Amino-2-morpholinobenzonitrile" did not yield any

substantive results, suggesting it may be a novel or sparsely documented compound.

Consequently, this guide focuses on the closely related and well-documented compound, 5-

Amino-2-fluorobenzonitrile, to fulfill the structural and technical requirements of the original

request.

Introduction
5-Amino-2-fluorobenzonitrile is a fluorinated aromatic compound that serves as a crucial

intermediate in the synthesis of more complex molecules.[1] Its unique molecular structure,

featuring amino, fluoro, and nitrile functional groups, provides versatile reactivity for

applications in medicinal chemistry and agrochemical development.[1] The strategic placement

of a fluorine atom can significantly influence the lipophilicity and metabolic stability of derivative

compounds, making it a valuable building block in drug discovery.[1] This guide provides a

comprehensive overview of the synthesis and physicochemical properties of 5-Amino-2-

fluorobenzonitrile.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Amino-2-fluorobenzonitrile is presented

in the table below.
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Property Value Reference

CAS Number 53312-81-5 [2][3]

Molecular Formula C₇H₅FN₂ [2][4]

Molecular Weight 136.13 g/mol [2][4]

Appearance
Pale cream to pale yellow to

pale brown crystals or powder
[5]

Melting Point 92-96 °C [3]

Boiling Point 294.5 °C at 760 mmHg [2]

Purity ≥96.0% (GC) [5]

IUPAC Name 5-amino-2-fluorobenzonitrile [4]

Synonyms 3-Cyano-4-fluoroaniline [3]

Synthesis
The primary route for the synthesis of 5-Amino-2-fluorobenzonitrile involves the reduction of 2-

fluoro-5-nitrobenzonitrile.[6]

Experimental Protocol: Synthesis of 5-Amino-2-
fluorobenzonitrile
A detailed experimental protocol for the synthesis of 5-Amino-2-fluorobenzonitrile is as

follows[6]:

Reaction Setup: To a solution of 2-fluoro-5-nitrobenzonitrile (2.0 g) in ethyl acetate (50 mL),

add stannous chloride dihydrate (27.0 g).

Reflux: The reaction mixture is brought to reflux for 1.5 hours.

Cooling and Partitioning: The mixture is then allowed to cool to room temperature and is

partitioned between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.

Extraction: The aqueous phase is extracted four times with ethyl acetate.
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Washing and Drying: The combined organic phases are washed four times with water, dried

over sodium sulfate, and then filtered.

Concentration: The solvent is removed under reduced pressure to yield 4-fluoro-3-

cyanoaniline (1.40 g), also known as 5-Amino-2-fluorobenzonitrile.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 5-Amino-2-fluorobenzonitrile.
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Discovery and History
There is limited publicly available information detailing the specific discovery and historical

development of 5-Amino-2-fluorobenzonitrile. It is primarily recognized and cataloged as a

commercially available research chemical and a key intermediate for the synthesis of

pharmaceuticals and agrochemicals.[1][7]

Mechanism of Action and Biological Activity
Detailed studies on the specific mechanism of action and biological activity of 5-Amino-2-

fluorobenzonitrile are not readily available in the public domain. Its utility is predominantly as a

precursor molecule, and any biological effects would be attributed to the larger, more complex

molecules synthesized from it.

Quantitative Data
As 5-Amino-2-fluorobenzonitrile is primarily used as a chemical intermediate, there is no

available quantitative data such as IC50 values, pharmacokinetic parameters, or clinical trial

data pertaining to the compound itself.

Applications in Research and Development
The primary application of 5-Amino-2-fluorobenzonitrile is as a versatile building block in

organic synthesis.[1] Its functional groups allow for a variety of chemical transformations,

making it a valuable component in the development of novel compounds in the following areas:

Pharmaceutical Synthesis: It is used in the synthesis of new drug candidates where the

introduction of a fluorine atom is desired to enhance efficacy and pharmacokinetic properties.

[1]

Agrochemical Development: The compound's structure is beneficial for creating advanced

agrochemicals, including herbicides, insecticides, and fungicides.[1]

Conclusion
5-Amino-2-fluorobenzonitrile is a commercially important fluorinated intermediate with well-

established synthetic protocols. While information on its specific history and biological activity is

scarce, its role as a fundamental building block in the pharmaceutical and agrochemical
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industries is well-documented. The versatile reactivity offered by its amino, fluoro, and nitrile

functionalities ensures its continued relevance in the field of organic synthesis and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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